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Introduction

The Methyl Red (MR) test is a fundamental biochemical assay used in microbiology to identify

bacteria capable of performing mixed acid fermentation of glucose.[1][2] This metabolic

process results in the production of a complex mixture of stable, strong organic acids.[3][4] The

accumulation of these acids significantly lowers the pH of the growth medium.[4] The MR test is

a qualitative assay that utilizes the pH indicator methyl red to detect this acidic environment.[5]

It is a critical component of the IMViC (Indole, Methyl Red, Voges-Proskauer, and Citrate)

series of tests, widely employed for the differentiation of members of the family

Enterobacteriaceae.[6][7]

Principle of the Method

The principle of the Methyl Red test is based on detecting the end products of glucose

metabolism in a buffered medium.[8] All members of the Enterobacteriaceae family initially

metabolize glucose to pyruvic acid via the Embden-Meyerhof pathway.[9][10] From pyruvate,

the metabolic route can diverge. Some bacteria, described as mixed acid fermenters, further

metabolize pyruvate into a variety of stable acids, including lactic, acetic, formic, and succinic

acid.[1][11]

These organisms produce a sufficient quantity of acid to overcome the buffering capacity of the

dipotassium phosphate in the MR-VP broth, causing a sharp decrease in the medium's pH to

4.4 or below.[4][12] The pH indicator, methyl red, is red at a pH below 4.4 and yellow at a pH
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above 6.2.[9] Therefore, the addition of methyl red to a culture of a mixed acid fermenter results

in a distinct red color, indicating a positive test.[5]

Conversely, other organisms follow the butanediol fermentation pathway, where pyruvate is

converted to more neutral end products like acetoin (acetylmethylcarbinol) and 2,3-butanediol.

[4][8] This pathway does not produce enough acid to maintain a low pH, resulting in a negative

MR test (yellow color).[4][8]

Data Presentation
Quantitative data related to the Methyl Red test protocol and interpretation are summarized in

the tables below.

Table 1: Interpretation of Methyl Red Test Results

Color of Medium
after adding Methyl
Red

Final pH of Medium Interpretation
Fermentation
Pathway

Bright Red ≤ 4.4 Positive
Mixed Acid
Fermentation

Yellow ≥ 6.2 Negative
Butanediol

Fermentation

| Orange | 4.4 - 6.2 | Inconclusive / Negative | Insufficient incubation or no mixed acid

fermentation |

Table 2: Composition of Standard MR-VP Broth
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Component Concentration (g/L) Purpose

Buffered Peptone 7.0
Provides essential
nutrients (nitrogen,
vitamins)

Dextrose (Glucose) 5.0
Fermentable carbohydrate

source

Dipotassium Phosphate

(K₂HPO₄)
5.0

Buffering agent to resist minor

pH changes

Final pH 6.9 ± 0.2

Data sourced from Microbe Notes.[9]

Table 3: Preparation of Methyl Red Reagent

Component Quantity

Methyl Red Powder 0.1 g

Ethyl Alcohol (95%) 300 mL

Distilled Water 200 mL

Total Volume 500 mL

Protocol: Dissolve the methyl red powder in ethyl alcohol, then add the distilled water.[11][12]

Store in a brown bottle at 4-8°C.[11]

Table 4: Typical MR Test Results for Common Bacteria

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 10 Tech Support

https://microbenotes.com/methyl-red-mr-test-objectives-principle-media-used-procedure-result-interpretation-limitations-and-examples/
https://microbiologyinfo.com/methyl-red-mr-test-principle-procedure-and-result-interpretation/
https://microbiologyclass.net/methyl-red-test/
https://microbiologyinfo.com/methyl-red-mr-test-principle-procedure-and-result-interpretation/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b147717?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Bacterial Species Gram Stain Family MR Test Result

Escherichia coli Negative Enterobacteriaceae Positive

Salmonella spp. Negative Enterobacteriaceae Positive

Shigella spp. Negative Enterobacteriaceae Positive

Proteus spp. Negative Enterobacteriaceae Positive

Enterobacter

aerogenes
Negative Enterobacteriaceae Negative

Klebsiella

pneumoniae
Negative Enterobacteriaceae Negative

| Serratia marcescens | Negative | Enterobacteriaceae | Variable / Negative |

Experimental Protocols
This section provides a detailed methodology for performing the Methyl Red test.

Objective: To determine if a microorganism performs mixed acid fermentation of glucose.[13]

Materials Required:

Pure culture of the test organism.

Sterile MR-VP broth tubes.

Methyl Red reagent solution.

Inoculating loop or needle.

Incubator set at 35-37°C.[9]

Positive Control: Escherichia coli.[1]

Negative Control: Enterobacter aerogenes.[1]
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Protocol:

Inoculation: Aseptically inoculate a tube of MR-VP broth with a pure culture of the test

microorganism.[9]

Incubation: Incubate the inoculated tube, along with positive and negative control tubes, at

35-37°C for a minimum of 48 hours.[9] Some protocols recommend 2 to 5 days of incubation

to ensure that organisms have sufficient time to produce stable acids that overcome the

broth's buffer.[8]

Reagent Addition: After incubation, aseptically transfer approximately 1 mL of the broth to a

clean, sterile test tube (optional, but recommended to preserve the original culture for other

tests like the Voges-Proskauer test).

Add 5-6 drops of the Methyl Red reagent directly to the broth.[9][12]

Observation and Interpretation: Observe the culture for an immediate color change.[10]

Positive Result: A distinct, stable red color develops, indicating the presence of strong

acids and a pH at or below 4.4.[12]

Negative Result: The broth remains yellow, indicating a pH of 6.2 or higher and the

absence of mixed acid fermentation.[13]

Inconclusive Result: An orange color may appear, which should be considered negative

but may suggest the need for re-incubation of the original broth for a longer period.[1]

Quality Control:

Positive Control:Escherichia coli should yield a red color.

Negative Control:Enterobacter aerogenes should result in a yellow color.

Uninoculated Control: An uninoculated tube of MR-VP broth should remain yellow after the

addition of the reagent.

Visualizations
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Diagram 1: Experimental Workflow for the Methyl Red Test
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Caption: Workflow diagram illustrating the key steps of the Methyl Red test.
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Diagram 2: Logic of Glucose Fermentation Pathways
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Caption: Divergent metabolic pathways for glucose fermentation in bacteria.

Diagram 3: Simplified Mixed Acid Fermentation Pathway
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Biochemical Basis of a Positive MR Test
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Caption: Simplified pathway from glucose to acid products causing a positive MR test.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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